Cas no 161403-66-3 (9-Octadecenoic acid,2,3-dihydroxy-, propyl ester)

• Product Name: 9-Octadecenoic acid,2,3-dihydroxy-, propyl ester
• CAS No: 161403-66-3
• MF: C₂₁H₄₀O₄
• MW: 356.539907455444
• CID: 109747
• PubChem ID: 86041086
• Update Time: 2025-04-18

9-Octadecenoic acid,2,3-dihydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,2,3-dihydroxy-, propyl ester
• 161403-66-3
• 9-Octadecenoic acid, 2,3-dihydroxy-, propyl ester

• Inchi： 1S/C21H40O4/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-19(22)20(23)21(24)25-18-4-2/h11-12,19-20,22-23H,3-10,13-18H2,1-2H3
• InChI Key： NFPNDDDUKLIWAQ-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)OCCC)O)CCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 356.2928
• Monoisotopic Mass: 356.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76